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The following table summarizes the key experimental findings related to the thermal behavior and stability

of Trimedlure from the search results.

Parameter

Experimental Findings
Studied P 9

Experimental Conditions/Methodology Citation

Release Rate Direct relationship between
VS. TML release rate and
Temperature temperature. Attraction is

dependent on release rate.

Degradation in  TML degraded the fastest

Multi-Lure among the lures (faster than
Dispensers Methyl Eugenol and
(Field) Raspberry Ketone).

Degradation was faster in
summer (8 weeks) than in
winter (12 weeks).

Lab: Plug weight loss measured over 80  [1]
days in a bioclimatic chamber at 15°C,

25°C, and 35°C. Field: Attraction of TML

of different ages tested in field cage

tests.

Field: Solid TMR (TML, ME, RK)
dispensers weathered in five California
citrus-growing areas. Sampled weekly

[2] [3]

and chemically analyzed. % loss
measured via regression analyses.
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Parameter . R . - N
. Experimental Findings Experimental Conditions/Methodology Citation
Studied
Long-Term Storage for >4 years at 27°C  TML plugs stored for extended periods [1]
Storage affected the quantity of and then evaluated for attraction in field
Stability active ingredient available cage tests.
for release.

Overview of Experimental Protocols

The methodologies for studying Trimedlure's stability are centered on its application in traps, focusing on

weight loss and chemical analysis in the field.

¢ Release Rate Measurement via Weight Loss (Lab): This is a primary method for quantifying
release. Dispensers are placed in temperature-controlled environments (e.g., bioclimatic chambers),
and their weight is measured periodically with a precision balance. The net weight loss over time is
calculated to determine the release rate at specific temperatures [1] [4].

¢ Field Degradation Studies: To simulate real-world use, dispensers are deployed in the field for
extended periods (e.g., 8-12 weeks). They are sampled weekly, and the remaining amount of each
lure (TML, ME, RK) is chemically analyzed to determine the percentage lost over time. Data is often
analyzed using regression models [2].

e Bioassay Validation: The chemical data is complemented by field cage tests to confirm that the
measured release rate or degradation correlates with the lure's efficacy in attracting male
Mediterranean fruit flies [1].

Conceptual Workflow for Thermal Stability Assessment

The diagram below outlines a generalized experimental workflow for assessing Trimedlure stability,

synthesizing the methods from the cited research.
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Limitations and Research Gaps
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It is important to note the scope and limitations of the available information:

e Focus on Application: The research is primarily applied, aimed at optimizing trapping efficiency and
scheduling dispenser replacement in pest control programs. There is a lack of in-depth analysis on
the specific chemical pathways of thermal decomposition (e.g., products and mechanisms of
molecular breakdown) [2] [1].

¢ Lack of Signaling Pathways: As Trimedlure is a parapheromone (an attractant, not an internal
physiological signal), it does not have "signaling pathways" in the biological sense. Its function is to
activate olfactory receptors and trigger anemotactic behavior in male flies [5].

I hope this structured overview provides a solid foundation for your technical work. Should your research
require delving deeper into the specific chemistry of degradation, you may need to consult specialized

chemical databases or literature on ester decomposition.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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